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Compound of Interest

Compound Name: beta-Fenchyl alcohol

Cat. No.: B14143307 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of

beta-Fenchyl alcohol, with a specific focus on its melting and boiling points. The information is

intended for researchers, scientists, and professionals in drug development who require

precise data and methodologies for their work with this compound.

Chemical Identity
Beta-Fenchyl alcohol, also known as exo-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol, is a bicyclic

monoterpenoid alcohol.[1] It is an isomer of the more commonly discussed alpha-Fenchyl

alcohol (endo-isomer). The rigid bicyclo[2.2.1]heptane structure and the position of the hydroxyl

group are critical determinants of its physical characteristics.[1]

Physical Properties: Melting and Boiling Points
The melting and boiling points are fundamental physical constants used to identify and assess

the purity of a substance. For beta-Fenchyl alcohol, these values are well-documented,

though minor variations exist across different sources, which can be attributed to measurement

conditions and sample purity.

Table 1: Summary of Physical Properties for Fenchyl Alcohol Isomers
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Property
beta-Fenchyl
Alcohol (exo-
isomer)

alpha-Fenchyl
Alcohol (endo-
isomer)

General Fenchol
(isomer
unspecified)

Melting Point 43–46 °C[1][2][3] 39–45 °C[4] 35–40 °C[5][6]

Boiling Point
202–203 °C @ 760

mmHg[7]
Not specified

201–202 °C @ 760

mmHg[4][5][6][8]

Appearance

Colorless to pale

yellow liquid at room

temperature, solidifies

below 43°C.[1]

Solid.
White to pale yellow

crystals.[5]

At room temperature, beta-Fenchyl alcohol typically presents as a colorless to pale yellow

liquid, transitioning to a solid state below 43°C.[1]

Experimental Protocols
Precise determination of physical constants requires standardized experimental procedures.

The following sections detail the methodologies for measuring the melting and boiling points of

beta-Fenchyl alcohol.

The melting point of a compound is the temperature range over which it transitions from a solid

to a liquid. This property is highly sensitive to impurities, which tend to lower and broaden the

melting range.[9]

Methodology:

Sample Preparation: A small, dry sample of beta-Fenchyl alcohol is finely powdered and

packed into a capillary tube to a depth of approximately 1-2 mm.[9] The tube is tapped to

ensure dense packing. For samples that are liquid at room temperature, the substance is

first frozen.

Apparatus: A calibrated digital melting point apparatus, such as a DigiMelt unit, is used for

the determination.[9]
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Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is increased rapidly to about 15-20°C below the expected melting point and then

slowed to a rate of 1-2°C per minute to ensure thermal equilibrium.

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample becomes a clear liquid.

Reporting: The melting point is reported as the range from T1 to T2. For high-purity beta-
Fenchyl alcohol, this range is expected to be narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[9] For purification, fractional distillation under reduced

pressure is an effective method.[1]

Methodology (at Atmospheric Pressure):

Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-

bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample and Heating: The round-bottom flask is filled to approximately two-thirds of its

volume with beta-Fenchyl alcohol. A few boiling chips are added to ensure smooth boiling.

The flask is then heated using a heating mantle.

Equilibrium and Measurement: The sample is heated until it boils and a condensation ring of

the vapor rises up the distillation head. The boiling point is recorded as the temperature that

holds constant on the thermometer as the liquid is actively distilling. This indicates that the

vapor and liquid phases are in equilibrium.

Pressure Correction: The recorded boiling point is corrected to standard atmospheric

pressure (760 mmHg) if the measurement is performed at a different pressure.

Visualization of Experimental Workflow
The logical flow for the characterization of beta-Fenchyl alcohol's physical properties can be

visualized as a straightforward experimental process.
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Caption: Workflow for Physical Property Determination of beta-Fenchyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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